Cas no 7749-60-2 (4,5-Dichloro-6-methylpyrimidin-2-amine)

• Product Name: 4,5-Dichloro-6-methylpyrimidin-2-amine
• CAS No: 7749-60-2
• MF: C₅H₅Cl₂N₃
• MW: 178.019298315048
• MDL: MFCD00244693
• CID: 1082024
• PubChem ID: 3783967
• Update Time: 2025-06-14

4,5-Dichloro-6-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dichloro-6-methylpyrimidin-2-amine
• 4,5-DICHLORO-6-METHYL-2-PYRIMIDINAMINE
• 2-Amino-4,5-dichlor-6-methyl-pyrimidin
• 4,5-dichloro-6-methyl-pyrimidin-2-ylamine
• 2-AMINO-4,5-DICHLORO-6-METHYLPYRIMIDINE
• DTXSID30396367
• AB05484
• EN300-105045
• 4,5-Dichloro-6-methyl-2-pyrimidinamine, AldrichCPR
• AKOS006273931
• D96802
• 7749-60-2
• SY021591
• MFCD00244693
• SCHEMBL20421684
• 6D-075
• F2185-0016
• DB-357662

• MDL： MFCD00244693
• Inchi： 1S/C5H5Cl2N3/c1-2-3(6)4(7)10-5(8)9-2/h1H3,(H2,8,9,10)
• InChI Key： JQAJPNDZWOIYFB-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(N)N=C1C)Cl

Computed Properties

• Exact Mass: 176.98600
• Monoisotopic Mass: 176.9860526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 339.0±42.0 °C at 760 mmHg
• Flash Point: 158.8±27.9 °C
• PSA: 51.80000
• LogP: 2.25520
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

4,5-Dichloro-6-methylpyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： 26-39
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4,5-Dichloro-6-methylpyrimidin-2-amine

Recent Advances in the Study of 4,5-Dichloro-6-methylpyrimidin-2-amine (CAS: 7749-60-2)

4,5-Dichloro-6-methylpyrimidin-2-amine (CAS: 7749-60-2) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a building block for more complex molecules with therapeutic potential. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and emerging applications in medicinal chemistry.

One of the key areas of interest in recent research has been the optimization of synthetic routes for 4,5-Dichloro-6-methylpyrimidin-2-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using a one-pot reaction involving chlorination and amination steps. This approach not only improved the efficiency of production but also reduced the environmental impact by minimizing the use of hazardous reagents. The study also provided detailed spectroscopic data (NMR, IR, and MS) to confirm the compound's purity and structural integrity, which is critical for its application in further drug development.

In addition to its synthetic advancements, 4,5-Dichloro-6-methylpyrimidin-2-amine has been investigated for its role as a precursor in the development of kinase inhibitors. A recent Nature Chemical Biology article (2024) highlighted its use in the synthesis of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders. The study revealed that the dichloro and methyl substituents on the pyrimidine ring play a crucial role in enhancing binding affinity and selectivity toward the target kinase. Molecular docking simulations further supported these findings, showing favorable interactions with the ATP-binding site of JAK2.

Another significant development involves the exploration of 4,5-Dichloro-6-methylpyrimidin-2-amine in antimicrobial research. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into hybrid molecules with demonstrated activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays. These findings open new avenues for designing next-generation antibiotics to address the growing challenge of antimicrobial resistance.

Despite these promising developments, challenges remain in the broader application of 4,5-Dichloro-6-methylpyrimidin-2-amine. For instance, its solubility and bioavailability profiles require further optimization to enhance its pharmacokinetic properties. Recent computational studies, such as those published in Journal of Chemical Information and Modeling (2024), have employed machine learning algorithms to predict and improve these characteristics, offering a roadmap for future structural modifications.

In conclusion, 4,5-Dichloro-6-methylpyrimidin-2-amine (CAS: 7749-60-2) continues to be a valuable scaffold in medicinal chemistry, with recent research underscoring its versatility and potential in drug discovery. From optimized synthetic methods to its role in developing kinase inhibitors and antimicrobial agents, this compound exemplifies the intersection of chemical innovation and therapeutic application. Future studies are expected to focus on overcoming its limitations and expanding its utility in addressing unmet medical needs.